Cas no 1306739-06-9 (3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole
• CAS No: 1306739-06-9
• MF: C₄H₆BrN₃O
• MW: 192.013939380646
• MDL: MFCD19103657
• CID: 4587291
• Update Time: 2025-05-24

3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-1-methyl-1H-1,2,4-triazole
• 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole

• MDL： MFCD19103657
• Inchi： 1S/C4H6BrN3O/c1-8-4(9-2)6-3(5)7-8/h1-2H3
• InChI Key： TXZONKWHJWNMDM-UHFFFAOYSA-N
• SMILES： N1(C)C(OC)=NC(Br)=N1

Additional information on 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole

Introduction to 3-Bromo-5-Methoxy-1-Methyl-1H-1,2,4-Triazole (CAS No. 1306739-06-9)

3-Bromo-5-methoxy-1-methyl-1H-1,2,4-triazole (CAS No. 1306739-06-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a methoxy group, and a methyl group attached to a 1,2,4-triazole ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The 1,2,4-triazole ring is a well-known heterocyclic structure that is widely used in the design and synthesis of bioactive molecules. It is known for its ability to form stable complexes with metal ions and its potential to enhance the pharmacological properties of drug candidates. The presence of the bromine atom in 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole adds an additional layer of complexity and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant antimicrobial and antifungal activities, making it a promising lead for the treatment of infectious diseases. Additionally, its ability to modulate specific biological pathways has led to its evaluation as a potential anticancer agent.

In the context of antimicrobial activity, 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole has been found to be effective against a wide range of bacteria and fungi. Its mechanism of action involves disrupting key cellular processes such as DNA replication and protein synthesis. This broad-spectrum activity makes it a valuable candidate for the development of new antibiotics and antifungal drugs, which are crucial in combating the growing threat of antibiotic resistance.

Regarding anticancer applications, preliminary studies have indicated that 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole can induce apoptosis in cancer cells through the activation of specific signaling pathways. The compound's ability to selectively target cancer cells while sparing normal cells is particularly noteworthy. Further research is ongoing to elucidate the exact mechanisms involved and to optimize its therapeutic potential.

The synthesis of 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole typically involves multistep reactions starting from readily available precursors. Key steps include the formation of the triazole ring through cyclization reactions and subsequent functionalization with the bromine and methoxy groups. The synthetic route can be tailored to produce derivatives with varying substituents, thereby expanding the scope of its applications.

In addition to its direct biological activities, 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and stability make it a valuable building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

From a safety perspective, handling 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole requires adherence to standard laboratory practices to ensure the well-being of researchers and the integrity of experimental results. Proper storage conditions and protective measures should be implemented to prevent exposure and contamination.

In conclusion, 3-bromo-5-methoxy-1-methyl-1H-1,2,4-triazole (CAS No. 1306739-06-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further exploration and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.